Cas no 860344-51-0 (Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-)
860344-51-0 structure
Product Name:Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
CAS No:860344-51-0
MF:C14H14N2O3S
MW:290.337562084198
CID:662722
PubChem ID:11666444
Update Time:2025-04-19
Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
- 4-(2-morpholin-4-yl-1,3-thiazol-4-yl)benzoic acid
- DTXSID20470302
- 860344-51-0
- AKOS017705440
- SCHEMBL1473981
-
- Inchi: 1S/C14H14N2O3S/c17-13(18)11-3-1-10(2-4-11)12-9-20-14(15-12)16-5-7-19-8-6-16/h1-4,9H,5-8H2,(H,17,18)
- InChI Key: UXURPZISNQQAOY-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C(=O)O)=CC=2)N=C1N1CCOCC1
Computed Properties
- Exact Mass: 290.07251349g/mol
- Monoisotopic Mass: 290.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 90.9Ų
Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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